1-(5-Amino-2-methylphenyl)-3-ethylurea
Overview
Description
1-(5-Amino-2-methylphenyl)-3-ethylurea, also known as 5-AMPEU, is an organic compound with a wide range of uses in scientific research. It is an aromatic heterocyclic compound, and is used as a building block in organic synthesis. 5-AMPEU is a versatile compound that can be used to synthesize a variety of compounds and has been used in many scientific studies.
Scientific Research Applications
Synthesis of Novel Heterocyclic Compounds
Research has demonstrated the synthesis of new heterocyclic compounds using derivatives similar to "1-(5-Amino-2-methylphenyl)-3-ethylurea" as starting materials. These compounds have shown potential in various biological activities. For example, the synthesis of pyridine-based heterocycles and pyranopyrazole derivatives has been reported, highlighting their antimicrobial activities and potential as corrosion inhibitors (El-Kashef et al., 2010; Dohare et al., 2017).
Antimicrobial and Anti-proliferative Activities
A study revealed pronounced anti-proliferative activity and tumor cell selectivity of certain thiophene derivatives, suggesting their potential as selective anticancer agents (Thomas et al., 2017). Moreover, compounds derived from ethyl 2-amino-4-methyl-5-phenyl thiophene carboxylate have shown notable antibacterial and antifungal activities (Faty et al., 2010).
Corrosion Inhibition
The synthesis and evaluation of pyranopyrazole derivatives for their corrosion inhibition properties on mild steel have been reported, indicating their utility in industrial applications (Dohare et al., 2017).
Materials Science
Research in materials science has led to the development of new aromatic polyimides and corrosion inhibitors, underscoring the versatility of compounds derived from or related to "1-(5-Amino-2-methylphenyl)-3-ethylurea" in creating materials with specific properties (Butt et al., 2005; Djenane et al., 2019).
Mechanism of Action
Mode of Action
Related compounds, like pyrimidinamine derivatives, inhibit the parasympathetic nervous system by selectively blocking the binding of acetylcholine to its receptor in nerve cells .
Result of Action
Related compounds, such as pyrimidinamine derivatives, have been reported to show excellent fungicidal activity .
properties
IUPAC Name |
1-(5-amino-2-methylphenyl)-3-ethylurea |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H15N3O/c1-3-12-10(14)13-9-6-8(11)5-4-7(9)2/h4-6H,3,11H2,1-2H3,(H2,12,13,14) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
AMIVPLVJLVILKJ-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)NC1=C(C=CC(=C1)N)C |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H15N3O |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
193.25 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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